molecular formula C14H9ClFNO B8289109 2-Methyl-4-(2'-chloro-4'-fluorophenoxy)benzonitrile

2-Methyl-4-(2'-chloro-4'-fluorophenoxy)benzonitrile

Cat. No.: B8289109
M. Wt: 261.68 g/mol
InChI Key: PDCFZQMVOAYEGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-4-(2'-chloro-4'-fluorophenoxy)benzonitrile is a useful research compound. Its molecular formula is C14H9ClFNO and its molecular weight is 261.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H9ClFNO

Molecular Weight

261.68 g/mol

IUPAC Name

4-(2-chloro-4-fluorophenoxy)-2-methylbenzonitrile

InChI

InChI=1S/C14H9ClFNO/c1-9-6-12(4-2-10(9)8-17)18-14-5-3-11(16)7-13(14)15/h2-7H,1H3

InChI Key

PDCFZQMVOAYEGF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OC2=C(C=C(C=C2)F)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 4-chloro-2-methylbenzonitrile (4.7 g., 0.03 mole) and the potassium salt of 2-chloro-4-fluorophenol (5.54 g., 0.03 mole) in 40 ml of dimethyl acetamide was heated for 48 hours at 150° C. The cooled reaction mixture was diluted with 200 ml. of water to precipitate a brown oil. An ether extract yielded 7.6 g of 2-methyl-4-(2'-chloro-4'-fluorophenoxy)benzonitrile as a brown oil in about 90% purity.
Quantity
4.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5.54 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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